Cas no 88529-74-2 (1H-Imidazole, 4-[(aminooxy)methyl]-5-methyl-1-(triphenylmethyl)-)

1H-Imidazole, 4-[(aminooxy)methyl]-5-methyl-1-(triphenylmethyl)- structure
88529-74-2 structure
Product Name:1H-Imidazole, 4-[(aminooxy)methyl]-5-methyl-1-(triphenylmethyl)-
CAS No:88529-74-2
MF:C24H23N3O
MW:369.458925485611
CID:629715
PubChem ID:13752054
Update Time:2025-04-19

1H-Imidazole, 4-[(aminooxy)methyl]-5-methyl-1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4-[(aminooxy)methyl]-5-methyl-1-(triphenylmethyl)-
    • O-[(5-methyl-1-tritylimidazol-4-yl)methyl]hydroxylamine
    • DTXSID20548434
    • O-{[5-Methyl-1-(triphenylmethyl)-1H-imidazol-4-yl]methyl}hydroxylamine
    • 88529-74-2
    • Inchi: 1S/C24H23N3O/c1-19-23(17-28-25)26-18-27(19)24(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22/h2-16,18H,17,25H2,1H3
    • InChI Key: DGHUSPIVYDBYMS-UHFFFAOYSA-N
    • SMILES: O(CC1=C(C)N(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 369.184112366g/mol
  • Monoisotopic Mass: 369.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 53.1Ų
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